Cas no 142821-34-9 (Butanamide, N-(2-oxopentyl)-)

Butanamide,  N-(2-oxopentyl)- structure
Butanamide, N-(2-oxopentyl)- structure
Product Name:Butanamide, N-(2-oxopentyl)-
CAS No:142821-34-9
MF:C9H17NO2
MW:171.23678278923
CID:903482
PubChem ID:15012780
Update Time:2025-04-19

Butanamide, N-(2-oxopentyl)- Chemical and Physical Properties

Names and Identifiers

    • Butanamide, N-(2-oxopentyl)-
    • N-(2-oxopentyl)butyramide
    • 142821-34-9
    • SCHEMBL21340423
    • N-(2-Oxopentyl)butanamide
    • Inchi: 1S/C9H17NO2/c1-3-5-8(11)7-10-9(12)6-4-2/h3-7H2,1-2H3,(H,10,12)
    • InChI Key: IXJHBMWGEYWEDS-UHFFFAOYSA-N
    • SMILES: O=C(CNC(CCC)=O)CCC

Computed Properties

  • Exact Mass: 171.12601
  • Monoisotopic Mass: 171.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 6
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 46.2Ų

Experimental Properties

  • PSA: 46.17
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